Cas no 1927873-40-2 (3-(1H-Pyrazol-3-yl)propiolic acid)

• Product Name: 3-(1H-Pyrazol-3-yl)propiolic acid
• CAS No: 1927873-40-2
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• CID: 5295281
• Update Time: 2023-08-26

3-(1H-Pyrazol-3-yl)propiolic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrazol-3-yl)propiolic acid
• 3-(1H-pyrazol-5-yl)prop-2-ynoic acid

• Inchi： 1S/C6H4N2O2/c9-6(10)2-1-5-3-4-7-8-5/h3-4H,(H,7,8)(H,9,10)
• InChI Key： BXZCRVJFMIHQLE-UHFFFAOYSA-N
• SMILES： OC(C#CC1=CC=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 0.4
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids